Cas no 1353000-14-2 (N-(3-Ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-methylglycine)
N-(3-Ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-methylglycine Chemical and Physical Properties
Names and Identifiers
-
- N-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-methylglycine
- 2-[(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)-methylamino]acetic acid
- N-(3-Ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-methylglycine
-
- MDL: MFCD21092021
- Inchi: 1S/C9H12N6O2/c1-3-15-9-7(12-13-15)8(10-5-11-9)14(2)4-6(16)17/h5H,3-4H2,1-2H3,(H,16,17)
- InChI Key: GKDSXTKPSZRADP-UHFFFAOYSA-N
- SMILES: OC(CN(C)C1=C2C(=NC=N1)N(CC)N=N2)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 289
- XLogP3: 0.1
- Topological Polar Surface Area: 97
N-(3-Ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-methylglycine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N297246-100mg |
n-(3-ethyl-3h-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-n-methylglycine |
1353000-14-2 | 100mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N297246-500mg |
n-(3-ethyl-3h-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-n-methylglycine |
1353000-14-2 | 500mg |
$ 730.00 | 2022-06-03 | ||
| TRC | N297246-1g |
n-(3-ethyl-3h-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-n-methylglycine |
1353000-14-2 | 1g |
$ 1115.00 | 2022-06-03 | ||
| Enamine | EN300-235258-0.05g |
2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}(methyl)amino)acetic acid |
1353000-14-2 | 95% | 0.05g |
$924.0 | 2024-06-19 | |
| Enamine | EN300-235258-0.1g |
2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}(methyl)amino)acetic acid |
1353000-14-2 | 95% | 0.1g |
$968.0 | 2024-06-19 | |
| Enamine | EN300-235258-0.25g |
2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}(methyl)amino)acetic acid |
1353000-14-2 | 95% | 0.25g |
$1012.0 | 2024-06-19 | |
| Enamine | EN300-235258-0.5g |
2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}(methyl)amino)acetic acid |
1353000-14-2 | 95% | 0.5g |
$1056.0 | 2024-06-19 | |
| Enamine | EN300-235258-1.0g |
2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}(methyl)amino)acetic acid |
1353000-14-2 | 95% | 1.0g |
$1100.0 | 2024-06-19 | |
| Enamine | EN300-235258-2.5g |
2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}(methyl)amino)acetic acid |
1353000-14-2 | 95% | 2.5g |
$2155.0 | 2024-06-19 | |
| Enamine | EN300-235258-5.0g |
2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}(methyl)amino)acetic acid |
1353000-14-2 | 95% | 5.0g |
$3189.0 | 2024-06-19 |
N-(3-Ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-methylglycine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on N-(3-Ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-methylglycine
N-(3-Ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-methylglycine: A Comprehensive Overview
N-(3-Ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-methylglycine, also known by its CAS number 1353000-14-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically a triazolopyrimidine derivative. Its structure is characterized by a fused triazole and pyrimidine ring system, with an ethyl group and a methylglycine substituent attached at specific positions. The compound's unique architecture makes it a promising candidate for various applications in drug discovery and materials science.
The synthesis of N-(3-Ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-methylglycine involves a multi-step process that typically begins with the preparation of the triazolopyrimidine core. This is often achieved through cyclization reactions involving appropriate starting materials such as aldehydes or ketones. The subsequent introduction of the ethyl and methylglycine groups requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.
One of the most notable aspects of CAS 1353000-14-2 is its potential bioactivity. Studies have shown that this compound exhibits significant activity against various enzymes and receptors, making it a valuable tool in drug design. For instance, research has demonstrated its ability to modulate kinase activity, which is crucial in the development of anti-cancer therapies. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, highlighting its potential in treating neurological disorders such as Alzheimer's disease.
The pharmacokinetic properties of N-(3-Ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-methylglycine have also been extensively studied. Preclinical data indicate that the compound has favorable absorption and distribution characteristics, which are essential for its efficacy as a therapeutic agent. Furthermore, its metabolism and excretion pathways have been elucidated through in vitro and in vivo studies, providing valuable insights into its pharmacological profile.
In terms of applications beyond pharmacology, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and solar cells to enhance their performance.
The safety profile of CAS 1353000-14-2 is another critical area of investigation. Toxicological studies have been conducted to assess its potential risks to human health and the environment. These studies have revealed that the compound exhibits low toxicity at therapeutic doses; however, further long-term studies are required to fully understand its safety profile.
In conclusion, N-(3-Ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-methylglycine (CAS 1353000-14-2) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising bioactivity make it an invaluable asset in both academic research and industrial development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science.
1353000-14-2 (N-(3-Ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)-N-methylglycine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)